- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Bi- and oligothiophenes
Bi- and oligothiophenes are a class of organic compounds that consist of two or more thiophene rings (each containing a sulfur atom in a five-membered ring) linked together. These molecules are characterized by their alternating single and double bonds, which contribute to unique electronic and optical properties. Bi-thiophenes, for instance, have the simplest structure with two thiophene units fused at one carbon atom, while oligothiophenes can contain three or more such rings, often forming linear or branched chains.
The structural diversity in bi- and oligothiophenes allows for a wide range of applications. In electronics, these materials are used as active layers in organic photovoltaics (OPVs) due to their ability to efficiently absorb light and generate charge carriers. Additionally, they find use in organic light-emitting diodes (OLEDs), thanks to their high quantum efficiency and tunable emission spectra. Furthermore, bi- and oligothiophenes play a crucial role in the development of conductive polymers for various applications including sensors, flexible electronics, and anti-corrosion coatings.
The synthetic methods for preparing these compounds are well-established, encompassing both traditional chemical reactions and modern methodologies such as click chemistry, which enable the precise control over molecular structure. The tunable properties of bi- and oligothiophenes make them indispensable in materials science and nanotechnology, offering promising opportunities for future innovations in energy conversion and storage technologies.

-
Cepharanthine: A Promising Lead in Chemical BiopharmaceuticalsCepharanthine: A Promising Lead in Chemical Biopharmaceuticals Introduction to Cepharanthine Cepharanthine, a natural alkaloid derived from the plant Carapichea ipecacuanha , has garnered significant attention in recent years as a potential lead compound in chemical biopharmaceuticals. This article delves into the discovery, synthesis, and biological activities of cepharanthine, highlighting its...
-
Biopharmaceutical Applications and Synthesis of Propanedioic Acid DerivativesBiopharmaceutical Applications and Synthesis of Propanedioic Acid Derivatives Introduction: Propanedioic acid, commonly known as malonic acid, is a dicarboxylic acid with the chemical formula C₂H₂O₄. Its derivatives have gained significant attention in the field of biopharmaceuticals due to their diverse applications in medicinal chemistry, drug delivery systems, and as precursors for various...
-
Praziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and ApplicationsPraziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and Applications Praziquantel is a highly effective anthelmintic agent that has revolutionized the treatment of schistosomiasis and other helminth infections. This article delves into the intricate details of its mechanism of action, applications in biopharmaceuticals, and its pivotal role in modern medicine. Introduction...
-
Piracetam in Neuropharmacology: Unlocking its Potential as a Cognitive EnhancerPiracetam in Neuropharmacology: Unlocking its Potential as a Cognitive Enhancer Introduction to Piracetam Piracetam, a synthetic nootropic agent belonging to the racetam family, has garnered significant attention in the field of neuropharmacology for its potential as a cognitive enhancer. Discovered in the 1960s, piracetam has been extensively studied for its effects on memory enhancement,...
-
Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...